3-(4-Methyl-5-(methylsulfonyl)-4H-1,2,4-triazol-3-yl)pyridine

• CAS No.: 863609-19-2
• Molecular Formula: C9H10N4O2S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 3-(4-methyl-5-methylsulfonyl-1,2,4-triazol-3-yl)pyridine
• InChI: InChI=1S/C9H10N4O2S/c1-13-8(7-4-3-5-10-6-7)11-12-9(13)16(2,14)15/h3-6H,1-2H3
• InChI Key: ZGKLRMQAQOWQMM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1S(=O)(=O)C)C2=CN=CC=C2

Description

3-(4-Methyl-5-(methylsulfonyl)-4H-1,2,4-triazol-3-yl)pyridine is a useful research compound. Its molecular formula is C9H10N4O2S and its molecular weight is 238.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

KMnO4 (5 g, 32 mmol) was added to a solution of 3-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]pyridine (6.0 g, 29 mmol) in H2O (40 mL) and acetic acid (100 mL). After 1 h stirring at r.t. the reaction was basified with 4M NaOH. CHCl3 was added and the mixture was filtrated through celite. The layers were separated and the water phase was washed with CHCl3. The combined organic phase was dried and concentrated to give 3.67 g (53%) of the title compound. 1H NMR: 3.59 (s, 3H) 3.99 (s, 3H) 7.52 (m, 1H) 8.02 (dt, 1H) 8.83 (dd, 1H) 8.91 (m, 1H)

Synthesis routes and methods II

Procedure details

The title compound was prepared analogously to 4-[4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazol-3-yl]pyridine as described herein, via the corresponding sequence consisting of the corresponding steps, by starting from nicotinohydrazide instead of isonicotinohydrazide. 1H NMR: 3.59 (s, 3H), 3.99 (s, 3H), 7.52 (m, 1H), 8.02 (dt, 1H), 8.83 (dd, 1H), 8.91 (m, 1H).